2-methyl-1,3-Dioxolane-2-acetamide
Overview
Description
“2-methyl-1,3-Dioxolane-2-acetamide” is a chemical compound with the molecular formula C6H11NO3 and a molecular weight of 145.15600 . It contains amide and cyclic ether functional groups.
Molecular Structure Analysis
The molecular structure of “2-methyl-1,3-Dioxolane-2-acetamide” consists of a six-membered ring containing two oxygen atoms (forming a 1,3-dioxolane ring), an acetamide group, and a methyl group .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-methyl-1,3-Dioxolane-2-acetamide” are not fully documented. The molecular weight is 145.15600 . Other properties such as density, boiling point, melting point, and flash point are not available .
Scientific Research Applications
Chymase Inhibition for Abdominal Aortic Aneurysm : A study investigated the effects of a chymase inhibitor in preventing the development of abdominal aortic aneurysm in a hamster experimental model. This research might indicate the potential role of related compounds in cardiovascular research or treatments (Tsunemi et al., 2004).
Heterocyclic Synthesis : Another study focused on the utility of 2-cyano-N-(2-hydroxyethyl) acetamide in the synthesis of novel heterocyclic systems. This suggests potential applications of related compounds in synthetic chemistry, particularly in creating new molecules for various purposes (Gouda et al., 2015).
Environmental Impact of Acetochlor : Research on the Acetochlor Registration Partnership ground water monitoring program assessed the environmental presence and impact of acetochlor and its related compounds. This work highlights the importance of monitoring and understanding the environmental fate of chemical compounds (De Guzman et al., 2005).
Plastic Leaching Studies : An analysis of chemicals leached from PET and recycled PET containers into beverages examined compounds such as 2-methyl-1,3-dioxolane. This research is crucial for understanding the safety and potential health impacts of materials used in food and beverage packaging (Steimel et al., 2022).
properties
IUPAC Name |
2-(2-methyl-1,3-dioxolan-2-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO3/c1-6(4-5(7)8)9-2-3-10-6/h2-4H2,1H3,(H2,7,8) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GBBSDGQCRVDMSD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(OCCO1)CC(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-methyl-1,3-Dioxolane-2-acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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